Pyrrolidine

• CAS No.: 123-75-1
• Product Name: Pyrrolidine
• Molecular Formula: C4H9N
• Molecular Weight: 71.12 g/mol
• IUPAC Name: pyrrolidine
• Standard InChI: InChI=1S/C4H9N/c1-2-4-5-3-1/h5H,1-4H2
• Standard InChIKey: RWRDLPDLKQPQOW-UHFFFAOYSA-N
• SMILES: C1CCNC1
• Canonical SMILES: C1CCNC1
• Boiling Point: 86.5 °C; 86.56 °C; 89 °C
• Colorform: Colorless to pale yellow liq
• Density: d204 0.86; 0.8520 at 22.5 °C/4 °C; Relative density (water = 1): 0.85; 0.847-0.853
• Flash Point: 37 °F (NFPA, 2010); 37 °F (3 °C) (CLOSED CUP); 3 °C
• Melting Point: -57.8 °C; Fp -63 °; -57.79 °C; -63°C; -63 °C
• Physical Description: Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; Liquid; Solid; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.; Colourless liquid; Penetrating amine-type aroma
• Description: Pyrrolidine, also known as azolidine or tetrahydropyrrole, belongs to the class of organic compounds known as pyrrolidines. Pyrrolidines are compounds containing a pyrrolidine ring, which is a five-membered saturated aliphatic heterocycle with one nitrogen atom and four carbon atoms. Pyrrolidine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, pyrrolidine is primarily located in the cytoplasm. Pyrrolidine can be converted into N-[(Z)-dodec-2-enoyl]pyrrolidine. Pyrrolidine is an alkaline, amine, and ammoniacal tasting compound that can be found in a number of food items such as corn, pepper (spice), wild celery, and red bell pepper. This makes pyrrolidine a potential biomarker for the consumption of these food products.; Pyrrolidine appears as a colorless to pale yellow liquid with an ammonia-like odor. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; Pyrrolidine is a cyclic amine whose five-membered ring contains four carbon atoms and one nitrogen atom; the parent compound of the pyrrolidine family. It is a saturated organic heteromonocyclic parent, a member of pyrrolidines and an azacycloalkane. It is a conjugate base of a pyrrolidinium ion.
• Related CAS: 25150-61-2 (hydrochloride)
• Shelf Life: Fumes in ai
• Solubility: 14.06 M; Soluble in ethanol, ethyl ether; slightly soluble in benzene, chloroform; In water, 1.0X10+6 mg/L (miscible) at 20 °C; Solubility in water: miscible; Soluble in water, fats; Soluble (in ethanol)
• Synonyms: Azacyclopentane; Azolidine; Butylenimine; NSC 62781; Perhydropyrrole; Prolamine; Tetrahydropyrrole; Tetramethylenimine
• Vapor Density: 2.45 (Air = 1); Relative vapor density (air = 1): 2.45
• Vapor Pressure: 62.69 mmHg; 62.7 mm Hg at 25 °C; Vapor pressure, kPa at 39 °C: 1.8
• PubChem Compound: 31268
• Last Modified: Nov 11 2021